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Compound of Interest

Compound Name: Aminooxy-PEG2-bis-PEG3-BCN

Cat. No.: B15073544

An In-depth Technical Guide on Aminooxy-PEG2-bis-PEG3-BCN

This guide provides detailed information on the chemical properties of Aminooxy-PEG2-bis-
PEG3-BCN, a heterobifunctional linker utilized in bioconjugation and drug development.

Chemical Properties

Aminooxy-PEG2-bis-PEG3-BCN is a complex molecule designed for specific chemical
reactions, primarily in the field of antibody-drug conjugates (ADCSs). It incorporates an
aminooxy group, polyethylene glycol (PEG) spacers, and a bicyclononyne (BCN) moiety. This
combination of functional groups allows for the linkage of molecules through strain-promoted
alkyne-azide cycloaddition (SPAAC), a type of click chemistry.

Quantitative Data

The fundamental chemical properties of Aminooxy-PEG2-bis-PEG3-BCN are summarized in
the table below.

Property Value
Chemical Formula Cs4H90N6O1s
Molecular Weight 1111.32 g/mol
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Molecular Structure

The structure of Aminooxy-PEG2-bis-PEG3-BCN is characterized by a central core
functionalized with an aminooxy group and two PEG-BCN arms. The PEG chains enhance the
solubility and pharmacokinetic properties of the resulting conjugate. The BCN group is a
strained alkyne that readily reacts with azides without the need for a catalyst.
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 To cite this document: BenchChem. [Aminooxy-PEG2-bis-PEG3-BCN chemical formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073544#aminooxy-peg2-bis-peg3-bcn-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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